Phosphohydroxypyruvic acid

Specification

• Description: Phosphohydroxypyruvic acid, also known as 3-phosphonooxypyruvate or hydroxypyruvic acid phosphate, belongs to the class of organic compounds known as glycerone phosphates. These are organic compounds containing a glycerone moiety that carries a phosphate group at the O-1 or O-2 position. Phosphohydroxypyruvic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, phosphohydroxypyruvic acid is primarily located in the cytoplasm. Phosphohydroxypyruvic acid exists in all eukaryotes, ranging from yeast to humans. Phosphohydroxypyruvic acid participates in a number of enzymatic reactions. In particular, Phosphohydroxypyruvic acid can be biosynthesized from 3-phosphoglyceric acid through its interaction with the enzyme D-3-phosphoglycerate dehydrogenase. In addition, Phosphohydroxypyruvic acid and L-glutamic acid can be converted into phosphoserine and oxoglutaric acid; which is mediated by the enzyme phosphoserine aminotransferase. In humans, phosphohydroxypyruvic acid is involved in the glycine and serine metabolism pathway. Phosphohydroxypyruvic acid is also involved in several metabolic disorders, some of which include dihydropyrimidine dehydrogenase deficiency (DHPD), the hyperglycinemia, non-ketotic pathway, 3-phosphoglycerate dehydrogenase deficiency, and the sarcosinemia pathway.; 3-phosphonooxypyruvic acid is a carboxyalkyl phosphate that is pyruvic acid substituted at position 3 by a 3-phosphonooxy group. It derives from a pyruvic acid. It is a conjugate acid of a 3-phosphonatooxypyruvate(3-).
• CAS No.: 3913-50-6
• Molecular Formula: C23H50N3O8P
• Molecular Weight: 184.04 g/mol
• IUPAC Name: 2-oxo-3-phosphonooxypropanoic acid
• Standard InChI: InChI=1S/C3H5O7P/c4-2(3(5)6)1-10-11(7,8)9/h1H2,(H,5,6)(H2,7,8,9)
• Standard InChI Key: LFLUCDOSQPJJBE-UHFFFAOYSA-N
• SMILES: C(C(=O)C(=O)O)OP(=O)(O)O
• Canonical SMILES: C(C(=O)C(=O)O)OP(=O)(O)O